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Abstract

The control of impurities in active pharmaceutical ingredients (APIs) is a critical aspect of drug
development and manufacturing, directly impacting the safety and efficacy of the final product.
Oseltamivir, an essential antiviral medication, is synthesized through a multi-step process that
can generate various process-related impurities and degradation products. The structural
elucidation and quantification of these impurities are paramount for ensuring the quality of
Oseltamivir. This in-depth technical guide provides a comprehensive overview of the
application of modern spectroscopic techniques for the characterization of Oseltamivir
impurities. While the nominal "Oseltamivir Impurity-10" lacks a universally defined structure
and publicly available spectroscopic data, this guide will focus on the established
methodologies for identifying and characterizing such impurities in general. We will delve into
the practical application and data interpretation of Mass Spectrometry (MS), Nuclear Magnetic
Resonance (NMR) Spectroscopy, Infrared (IR) Spectroscopy, and Ultraviolet-Visible (UV-Vis)
Spectroscopy, providing researchers, scientists, and drug development professionals with a
robust framework for impurity profiling.
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Introduction: The Imperative of Impurity Profiling in
Oseltamivir

Oseltamivir, marketed as its phosphate salt, is a neuraminidase inhibitor used for the treatment
and prophylaxis of influenza A and B viruses. Its synthesis involves a complex series of
chemical transformations, which, like any synthetic process, can lead to the formation of
impurities.[1] These impurities can arise from starting materials, intermediates, side reactions,
or degradation of the API.[1] Regulatory bodies such as the United States Pharmacopeia
(USP) and the European Pharmacopoeia (EP) have stringent limits on the levels of impurities
in pharmaceutical substances.[2][3]

The challenge for analytical scientists lies not only in detecting these impurities, often at trace
levels, but also in definitively identifying their chemical structures. This structural elucidation is
crucial for assessing potential toxicity and for optimizing the manufacturing process to minimize
their formation. A combination of spectroscopic techniques is invariably required for this
purpose, each providing a unique piece of the structural puzzle.

This guide will systematically explore the roles of Mass Spectrometry, NMR, IR, and UV-Vis
spectroscopy in the comprehensive characterization of Oseltamivir impurities.

The Analytical Workflow for Impurity
Characterization

The process of identifying and characterizing an unknown impurity in a batch of Oseltamivir
typically follows a structured workflow. This workflow ensures a systematic investigation,
leading to a high-confidence structural assignment.

Figure 1: A generalized workflow for the detection, isolation, and structural elucidation of
pharmaceutical impurities.

Mass Spectrometry: The First Look at Molecular
Identity

Mass spectrometry (MS), particularly when coupled with liquid chromatography (LC-MS/MS), is
the cornerstone of impurity profiling. It provides the molecular weight of an impurity, a critical
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first piece of information, and through fragmentation analysis, offers clues about its
substructures.

Experimental Protocol: LC-MS/MS for Oseltamivir

Impurity Profiling

o Sample Preparation: Dissolve the Oseltamivir APl sample in a suitable diluent (e.g., a
mixture of water, acetonitrile, and methanol) to a concentration of approximately 1 mg/mL.[2]

o Chromatographic Separation:

o Column: A C18 reversed-phase column (e.g., 4.6 mm x 25 cm, 5 um packing) is commonly
used.[2]

o Mobile Phase: A gradient elution is often employed to separate impurities with a wide
range of polarities. A typical mobile phase consists of an aqueous buffer (e.g., potassium
dihydrogen phosphate at pH 6.0) and an organic modifier (e.g., a mixture of acetonitrile
and methanol).[2][4]

o Detection: A UV detector set at a wavelength where Oseltamivir and its impurities absorb
(e.g., 207-220 nm) is used for initial detection and quantification.[2][5]

e Mass Spectrometric Analysis:

o lonization: Electrospray ionization (ESI) in positive mode is typically used for Oseltamivir
and its impurities, as the amino group is readily protonated.

o Mass Analyzer: A triple quadrupole or a high-resolution mass spectrometer (e.g., Q-TOF or
Orbitrap) can be used.

o Data Acquisition: Acquire full scan MS data to determine the molecular weights of the
eluting peaks. Subsequently, perform tandem MS (MS/MS) on the impurity peaks to obtain
fragmentation patterns.

Data Interpretation
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The protonated molecule [M+H]* of Oseltamivir appears at m/z 313.1.[6] Any other detected
peaks are potential impurities. For an unknown impurity, the accurate mass measurement from
a high-resolution instrument can help in determining its elemental composition.

The fragmentation pattern in the MS/MS spectrum is then used to deduce the structure. For
example, the fragmentation of Oseltamivir often involves the loss of the ethyl ester group or
cleavage of the pentoxy side chain.[6][7] By comparing the fragmentation pattern of an impurity
to that of Oseltamivir, one can infer how the structure has been modified.

Spectroscopic

Feature Oseltamivir (API) Potential Impurity L
Implication
Indicates the
Molecular lon [M+H]* 313.1 Varies molecular weight of
the impurity.
Suggests modification
Different to the core structure,
Key Fragments m/z 166.2, 285.1[6]

fragmentation pattern side chains, or

functional groups.

Indicates a change in
Retention Time Defined Earlier or later elution polarity compared to
the API.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
The Definitive Structural Blueprint

While MS provides the molecular weight and fragments, NMR spectroscopy provides detailed
information about the connectivity of atoms and the stereochemistry of the molecule. For
unambiguous structure elucidation, NMR is indispensable. Both 1D (*H and 3C) and 2D NMR
techniques are employed.

Experimental Protocol: NMR Analysis of an Isolated
Impurity
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o Sample Preparation: Dissolve a few milligrams of the isolated and purified impurity in a
suitable deuterated solvent (e.g., DMSO-ds, CDCIs, or D20).[8]

* 'H NMR: This experiment identifies the number of different types of protons, their chemical
environment, and their neighboring protons through spin-spin coupling.

e 13C NMR: This experiment identifies the number of different types of carbon atoms.

e 2D NMR:

[¢]

COSY (Correlation Spectroscopy): Shows which protons are coupled to each other.

o HSQC (Heteronuclear Single Quantum Coherence): Shows which proton is attached to

which carbon.

o HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons
and carbons that are two or three bonds away, which is crucial for piecing together the

molecular skeleton.[9]

o NOESY (Nuclear Overhauser Effect Spectroscopy): Provides information about the spatial
proximity of protons, which is key for determining stereochemistry.

Data Interpretation

The NMR spectra of an impurity are compared with those of the Oseltamivir reference
standard.[10][11] Changes in chemical shifts, coupling constants, or the appearance of new
signals point to specific structural modifications. For instance, the absence of the signals
corresponding to the ethyl ester group and the appearance of a carboxyl proton signal would
indicate hydrolysis to the active metabolite, Oseltamivir Carboxylate (an impurity if present in
the drug substance).

Infrared (IR) and Ultraviolet-Visible (UV-Vis)
Spectroscopy: Functional Group and Chromophore
Analysis
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IR and UV-Vis spectroscopy provide complementary information about the functional groups
and conjugated systems within a molecule.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. A Fourier
Transform Infrared (FTIR) spectrometer is commonly used.[12][13] The sample is typically
prepared as a KBr pellet.[13]

Key IR absorptions for Oseltamivir include:

e N-H stretching: around 3350 cm~1 for the amine and amide groups.[14]

e C=0 stretching: around 1720 cm~1 for the ester and around 1650 cm~1 for the amide.
e C-O stretching: in the region of 1250-1000 cm—1.

Changes in the IR spectrum of an impurity compared to Oseltamivir can indicate modifications
to these functional groups. For example, the loss of the ester C=0 band and the appearance of
a broad O-H stretch would support hydrolysis to the carboxylic acid.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule,
particularly in conjugated systems. Oseltamivir has a Amax (wavelength of maximum
absorbance) at approximately 217-218 nm in distilled water, corresponding to the a,3-
unsaturated ester chromophore.[15][16]

A shift in the Amax or a change in the molar absorptivity of an impurity can suggest an
alteration to this chromophoric system. For instance, an impurity with an extended conjugation
system would be expected to have a Amax at a longer wavelength.

Conclusion: A Multi-faceted Approach to Ensuring
Purity

The structural elucidation of impurities in Oseltamivir is a complex analytical challenge that
requires a multi-pronged spectroscopic approach. While a specific impurity like "Oseltamivir
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Impurity-10" may be ill-defined in the public domain, the methodologies outlined in this guide
provide a robust framework for the characterization of any unknown impurity. By systematically
applying the principles of Mass Spectrometry, NMR, IR, and UV-Vis spectroscopy, analytical
scientists can confidently identify and quantify impurities, thereby ensuring the quality, safety,
and efficacy of this vital antiviral medication. The integration of these techniques, guided by a
logical workflow, represents the gold standard in pharmaceutical impurity profiling.
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Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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